Cas no 132502-93-3 ([2-(trifluoromethyl)-1H-indol-3-yl]acetic acid)

[2-(Trifluoromethyl)-1H-indol-3-yl]acetic acid is a fluorinated indole derivative characterized by the presence of a trifluoromethyl group at the 2-position and an acetic acid moiety at the 3-position of the indole core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile building block for the synthesis of biologically active molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid functionality allows for further derivatization. Its structural features make it valuable for probing enzyme interactions or developing novel therapeutics, particularly in areas requiring fluorinated scaffolds. The compound is typically handled under controlled conditions due to its reactivity.
[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid structure
132502-93-3 structure
Product Name:[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
CAS No:132502-93-3
MF:C11H8F3NO2
MW:243.181933403015
CID:64202
PubChem ID:607852
Update Time:2025-06-14

[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(Trifluoromethyl)-1H-indol-3-yl)acetic acid
    • 2-(trifluoromethyl)-1H-Indole-3-acetic acid
    • 2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
    • [2-(Trifluoromethyl)-1H-indol-3-yl]acetic acid
    • 1H-Indole-3-aceticacid,2-(trifluoromethyl)
    • 2-Trifluoromethylindole-3-acetic acid
    • 132502-93-3
    • 1H-Indole-3-acetic acid, 2-(trifluoromethyl)-
    • DTXSID70345894
    • EN300-1221981
    • F2197-0127
    • SCHEMBL9811693
    • CS-0224987
    • FT-0724124
    • AKOS015911508
    • 2-(2-(Trifluoromethyl)-1H-indol-3-yl)aceticacid
    • [2-(Trifluoromethyl)-1H-indol-3-yl]acetic acid #
    • [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
    • Inchi: 1S/C11H8F3NO2/c12-11(13,14)10-7(5-9(16)17)6-3-1-2-4-8(6)15-10/h1-4,15H,5H2,(H,16,17)
    • InChI Key: QZRVCUOJFCWPCW-UHFFFAOYSA-N
    • SMILES: FC(C1=C(CC(=O)O)C2C=CC=CC=2N1)(F)F

Computed Properties

  • Exact Mass: 243.05100
  • Monoisotopic Mass: 243.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.493
  • Boiling Point: 387.3 °C at 760 mmHg
  • Flash Point: 387.3 °C at 760 mmHg
  • Refractive Index: 1.585
  • PSA: 53.09000
  • LogP: 2.81380

[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T185476-100mg
[2-(Trifluoromethyl)-1h-indol-3-yl]acetic Acid
132502-93-3
100mg
$ 135.00 2022-06-03
TRC
T185476-500mg
[2-(Trifluoromethyl)-1h-indol-3-yl]acetic Acid
132502-93-3
500mg
$ 550.00 2022-06-03
TRC
T185476-1g
[2-(Trifluoromethyl)-1h-indol-3-yl]acetic Acid
132502-93-3
1g
$ 815.00 2022-06-03
Enamine
EN300-1221981-0.05g
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
132502-93-3 95%
0.05g
$516.0 2023-07-09
Enamine
EN300-1221981-0.1g
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
132502-93-3 95%
0.1g
$673.0 2023-07-09
Enamine
EN300-1221981-0.25g
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
132502-93-3 95%
0.25g
$963.0 2023-07-09
Enamine
EN300-1221981-0.5g
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
132502-93-3 95%
0.5g
$1516.0 2023-07-09
Enamine
EN300-1221981-1.0g
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
132502-93-3 95%
1.0g
$1944.0 2023-07-09
Enamine
EN300-1221981-2.5g
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
132502-93-3 95%
2.5g
$3809.0 2023-07-09
Enamine
EN300-1221981-5.0g
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
132502-93-3 95%
5.0g
$5635.0 2023-07-09

[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid Related Literature

Additional information on [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid

Research Briefing on [2-(trifluoromethyl)-1H-indol-3-yl]acetic Acid (CAS: 132502-93-3) in Chemical Biology and Pharmaceutical Applications

The compound [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid (CAS: 132502-93-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This indole-derived carboxylic acid, characterized by a trifluoromethyl group at the 2-position, exhibits remarkable physicochemical properties that make it a promising scaffold for drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a building block for developing novel nonsteroidal anti-inflammatory drugs (NSAIDs). The trifluoromethyl group enhances metabolic stability while the indole core provides optimal binding to cyclooxygenase (COX) enzymes. Molecular docking studies revealed that derivatives of [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid show selective inhibition of COX-2 over COX-1, suggesting potential for developing gastrointestinal-sparing anti-inflammatory agents.

Recent advances in synthetic methodology have improved access to this compound. A 2024 Nature Protocols paper detailed an optimized three-step synthesis from commercially available 2-trifluoromethylaniline, achieving an overall yield of 68% with excellent purity (>99%). This protocol emphasizes green chemistry principles by using water as the reaction solvent in key steps, addressing previous challenges in scaling up production of this valuable intermediate.

The compound's biological activity profile has been expanded through structure-activity relationship (SAR) studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified that [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid exhibits moderate inhibitory activity against several cancer-related protein kinases, particularly showing promise against FLT3 and VEGFR2. These findings have spurred development of hybrid molecules combining this scaffold with known kinase inhibitor pharmacophores.

Emerging applications in radiopharmaceuticals have also been reported. The fluorine-18 labeled analog of [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid is being investigated as a potential PET tracer for imaging inflammation in autoimmune diseases, as described in a recent Molecular Pharmaceutics article. The compound's favorable pharmacokinetics and ability to cross the blood-brain barrier make it particularly suitable for neuroinflammation imaging.

Ongoing clinical investigations are exploring derivatives of this compound for treating fibrotic diseases. Preclinical data presented at the 2024 American Chemical Society National Meeting demonstrated that certain amide derivatives show potent anti-fibrotic activity in lung and liver models, with mechanisms involving modulation of TGF-β signaling pathways. These developments position [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid as a versatile platform for multiple therapeutic areas.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd